Cas no 1935594-07-2 (1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde
• CAS No: 1935594-07-2
• MF: C₉H₁₀ClNOS
• MW: 215.699800014496
• CID: 5700064
• PubChem ID: 131116716
• Update Time: 2025-07-22

1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 1-[(2-chloro-4-thiazolyl)methyl]-
• 1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclobutane-1-carbaldehyde
• EN300-1622086
• 1935594-07-2
• 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde

• Inchi： 1S/C9H10ClNOS/c10-8-11-7(5-13-8)4-9(6-12)2-1-3-9/h5-6H,1-4H2
• InChI Key： WBHQYHSMWDAGHS-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)CC1(C=O)CCC1

Computed Properties

• Exact Mass: 215.0171628g/mol
• Monoisotopic Mass: 215.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 336.8±34.0 °C(Predicted)
• pka: 1.26±0.10(Predicted)

Additional information on 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde

Recent Advances in the Study of 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde (CAS: 1935594-07-2)

1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde (CAS: 1935594-07-2) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and cyclobutane structural motifs, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of significant scientific interest.

The synthesis of 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a multi-step synthesis involving the condensation of 2-chloro-1,3-thiazole-4-carbaldehyde with cyclobutane derivatives, yielding the target compound with high purity and yield. The study emphasized the importance of controlling reaction conditions to avoid side products and ensure reproducibility.

In terms of biological activity, preliminary investigations have revealed that 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde exhibits notable inhibitory effects on certain enzymatic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity as a potential inhibitor of cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests its potential use in modulating drug-drug interactions or enhancing the efficacy of co-administered therapeutics.

Further research has explored the compound's applications in agrochemicals. A 2023 report in Pest Management Science highlighted its efficacy as a precursor in the development of new insecticides. The study demonstrated that derivatives of 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde exhibited strong insecticidal activity against a range of pests, including aphids and beetles, with minimal toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly pest control solutions.

Despite these promising findings, challenges remain in the development and commercialization of 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde. Issues such as stability under varying environmental conditions and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's physicochemical properties and exploring its mechanism of action in greater detail. Collaborative efforts between academic institutions and industry players are expected to accelerate its transition from the lab to practical applications.

In conclusion, 1-(2-chloro-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde (CAS: 1935594-07-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structure and diverse biological activities make it a valuable candidate for further investigation. Future studies will likely focus on expanding its applications, improving synthesis methods, and addressing current limitations to unlock its full potential.